Cas no 28971-58-6 (Pregna-1,4-diene-3,20-dione,9-fluoro-11,21-dihydroxy-16,17-[2-propenylidenebis(oxy)]-, (11b,16a)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,9-fluoro-11,21-dihydroxy-16,17-[2-propenylidenebis(oxy)]-, (11b,16a)- (9CI)
• CAS No: 28971-58-6
• MF: C₂₄H₂₉FO₆
• MW: 432.481871366501
• CID: 256807
• PubChem ID: 11743529
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,9-fluoro-11,21-dihydroxy-16,17-[2-propenylidenebis(oxy)]-, (11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-fluoro-11,21-dihydroxy-16,17-[2-propenylidenebis(oxy)]-, (11b,16a)- (9CI)
• Acrocinonide
• Pregna-1,4-diene-3,20-dione,9-fluoro-11,21-dihydroxy-16,17-[2-propenylidenebis(oxy)]-, (11b,16...
• (6bS,9aR)-8-ethenyl-4b-fluoro-5-hydroxy-6b-(hydroxyacetyl)-4a,6a-dimethyl-4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-dodecahydro-2
• 9-Fluor-11beta,21-dihydroxy-16alpha,17alpha-(2-propenylidenedioxy)-1,4-pregnadien-3,20-dion
• 9-Fluoro-11beta,16alpha,17,21-tetrahydroxypregna-1,4-diene-3,20-dione cyclic 16,17-acetal with acrolein
• Acrocinonid
• Acrocinonida
• Acrocinonide [INN:DCF]
• Acrocinonidum
• SD 2102-18
• Triamcinolonacroleinid
• UNII-67N58AU0IZ
• 67N58AU0IZ
• SCHEMBL1813445
• 28971-58-6
• SD-2102-18
• Q27264156
• (11,16)-9-Fluoro-11,21-dihydroxy-16,17-[2-propen-1-ylidenebis(oxy)]pregna-1,4-diene-3,20-dione
• ACROCINONIDE [INN]
• PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-11,21-DIHYDROXY-16,17-(2-PROPENYLIDENEBIS(OXY))-, (11.BETA.,16.ALPHA.)-
• CHEMBL2105519
• SD 2102 18
• DTXSID30183173
• 9-FLUORO-11.BETA.,16.ALPHA.,17,21-TETRAHYDROXYPREGNA-1,4-DIENE-3,20-DIONE CYCLIC 16,17-ACETAL WITH ACROLEIN

• Inchi： 1S/C24H29FO6/c1-4-20-30-19-10-16-15-6-5-13-9-14(27)7-8-21(13,2)23(15,25)17(28)11-22(16,3)24(19,31-20)18(29)12-26/h4,7-9,15-17,19-20,26,28H,1,5-6,10-12H2,2-3H3/t15-,16-,17-,19+,20?,21-,22-,23-,24+/m0/s1
• InChI Key： JGSKXHVNDZFORI-DZPDXEKMSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H]3[C@](C(CO)=O)([C@@]1(C)C[C@@H]2O)OC(C=C)O3)=O)C

Computed Properties

• Exact Mass: 432.19481680g/mol
• Monoisotopic Mass: 432.19481680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 927
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93.1Ų